2-(1H-benzo[d]imidazol-1-yl)-N-(4-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)phenyl)acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-[4-[(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)amino]phenyl]acetamide
• InChI: InChI=1S/C24H25N7O/c1-17-14-22(29-24(26-17)30-12-4-5-13-30)27-18-8-10-19(11-9-18)28-23(32)15-31-16-25-20-6-2-3-7-21(20)31/h2-3,6-11,14,16H,4-5,12-13,15H2,1H3,(H,28,32)(H,26,27,29)
• InChI Key: GTUYBUWFQZQIBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCC2)NC3=CC=C(C=C3)NC(=O)CN4C=NC5=CC=CC=C54
• Molecular Formula: C24H25N7O
• Molecular Weight: 427.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains a benzimidazole group, a pyrimidine group, and an acetamide group. These groups are common in many pharmaceuticals and could suggest a potential use in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the benzimidazole and pyrimidine rings. The exact synthesis pathway would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and nitrogen-containing groups. These features could lead to interesting chemical properties, such as the ability to form hydrogen bonds.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amine group could be acylated or alkylated, while the aromatic rings could undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any functional groups. For example, it might have a high melting point due to the presence of aromatic rings, and it might be soluble in organic solvents due to its nonpolar nature.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of the compound “2-(1H-1,3-benzodiazol-1-yl)-N-(4-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide”:

Pharmaceutical Applications

This compound has shown potential in pharmaceutical research, particularly as a kinase inhibitor. Kinase inhibitors are crucial in the treatment of various cancers and inflammatory diseases. .

Antimicrobial Activity

Research indicates that this compound exhibits significant antimicrobial properties. It has been tested against various bacterial and fungal strains, showing promising results in inhibiting their growth. .

Material Science

In material science, this compound is explored for its potential use in organic electronics. Its unique molecular structure allows it to function as a semiconductor in organic thin-film transistors (OTFTs) and organic photovoltaic cells (OPVs). .

Corrosion Inhibition

The compound has been studied for its effectiveness as a corrosion inhibitor. It can form a protective layer on metal surfaces, preventing corrosion in harsh environments. .

Catalysis

In the field of catalysis, this compound has been investigated for its role as a catalyst in various chemical reactions. .

Neuroprotective Agents

There is ongoing research into the compound’s potential as a neuroprotective agent. It may help protect neurons from damage caused by oxidative stress and other neurotoxic factors. This application is particularly relevant in the context of neurodegenerative diseases like Alzheimer’s and Parkinson’s.

Each of these applications highlights the versatility and potential of “2-(1H-1,3-benzodiazol-1-yl)-N-(4-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]amino}phenyl)acetamide” in various scientific fields. If you have any specific area you’d like to delve deeper into, feel free to let me know!

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Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s difficult to predict the exact hazards associated with this compound.

Future Directions

The potential applications of this compound would likely depend on its biological activity. If it shows promising activity in preclinical studies, it could be further developed as a drug candidate.